N-(3-(benzo[d]thiazol-2-yl)-4,5-dimethylthiophen-2-yl)-2-nitrobenzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl]-2-nitrobenzamide
• InChI: InChI=1S/C20H15N3O3S2/c1-11-12(2)27-20(17(11)19-21-14-8-4-6-10-16(14)28-19)22-18(24)13-7-3-5-9-15(13)23(25)26/h3-10H,1-2H3,(H,22,24)
• InChI Key: FANFFUMMTGCWEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C2=NC3=CC=CC=C3S2)NC(=O)C4=CC=CC=C4[N+](=O)[O-])C
• Molecular Formula: C20H15N3O3S2
• Molecular Weight: 409.5 g/mol
• CAS No.: 886959-99-5

Description

N-(3-(benzo[d]thiazol-2-yl)-4,5-dimethylthiophen-2-yl)-2-nitrobenzamide is a useful research compound. Its molecular formula is C20H15N3O3S2 and its molecular weight is 409.48. The purity is usually 95%.
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Scientific Research Applications

Luminescence Sensitization

Thiophenyl-derivatized nitrobenzoic acid ligands, which share a structural similarity with the compound , have been evaluated for their potential to sensitize the luminescence of europium (Eu(III)) and terbium (Tb(III)). These studies found that such compounds could effectively sensitize the luminescence of these lanthanides in both solution and solid-state, demonstrating potential applications in the development of new luminescent materials for various technological and scientific purposes (Viswanathan & Bettencourt-Dias, 2006).

Anticancer Activity

Several studies have focused on the anticancer properties of benzothiazole and thiadiazole derivatives. Thiazolides, for example, have shown promise in inducing cell death in colon carcinoma cell lines, suggesting potential applications in cancer treatment. The interaction of these compounds with specific cellular targets such as the detoxification enzyme glutathione S-transferase Pi 1 (GSTP1) highlights their therapeutic potential in overcoming drug resistance in cancer therapy (Brockmann et al., 2014). Furthermore, benzothiazole acylhydrazones have been investigated for their anticancer activity, revealing that certain derivatives exert cytotoxic effects on various cancer cell lines. These findings underscore the potential of benzothiazole derivatives as anticancer agents, capable of targeting specific molecular pathways involved in tumor growth and survival (Osmaniye et al., 2018).

Cognitive Enhancement

One specific study examined the effects of a cognitive enhancer on sodium nitroprusside-induced cytotoxicity in cultured astrocytes. The compound tested, T-588, demonstrated a protective effect against mitochondrial dysfunction and cell injury caused by sodium nitroprusside, suggesting potential applications in protecting neuronal cells from damage and enhancing cognitive functions (Phuagphong et al., 2004).

Mechanism of Action

Target of Action

Benzothiazole derivatives have been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities .

Mode of Action

Benzothiazole derivatives have been known to interact with various enzymes and receptors, leading to changes in cellular processes .

Biochemical Pathways

Benzothiazole derivatives have been known to affect various biochemical pathways related to their biological activities .

Pharmacokinetics

An admet calculation showed a favorable pharmacokinetic profile of synthesized benzothiazole derivatives .

Result of Action

Benzothiazole derivatives have been known to exhibit various biological effects, such as antimicrobial and anticancer activities, among others .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of benzothiazole derivatives .